Cas no 2649076-60-6 (4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene)
2649076-60-6 structure
Product Name:4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene
CAS No:2649076-60-6
MF:C12H13NO
MW:187.237723112106
CID:5845384
PubChem ID:105442640
Update Time:2025-09-28
4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene
- 2649076-60-6
- EN300-1866506
- 4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene
-
- Inchi: 1S/C12H13NO/c1-9-3-4-11(7-10(9)2)12(5-6-12)13-8-14/h3-4,7H,5-6H2,1-2H3
- InChI Key: MQRCOJKFELKTNH-UHFFFAOYSA-N
- SMILES: O=C=NC1(C2C=CC(C)=C(C)C=2)CC1
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29.4Ų
4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1866506-0.05g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-0.1g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-0.25g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-0.5g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-1.0g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1866506-2.5g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-5.0g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1866506-10.0g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1866506-1g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1866506-5g |
4-(1-isocyanatocyclopropyl)-1,2-dimethylbenzene |
2649076-60-6 | 5g |
$2858.0 | 2023-09-18 |
4-(1-Isocyanatocyclopropyl)-1,2-dimethylbenzene Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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